2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-2λ6-thia-3-azatricyclo[6.3.1.04,12]dodeca-1(11),4,6,8(12),9-pentaene 2,2-dioxide
• InChI: InChI=1S/C17H11ClFNO2S/c18-13-6-3-7-14(19)12(13)10-20-15-8-1-4-11-5-2-9-16(17(11)15)23(20,21)22/h1-9H,10H2
• InChI Key: NDFCUIHQAHEYMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)N(S(=O)(=O)C3=CC=C2)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C17H11ClFNO2S
• Molecular Weight: 347.8 g/mol

Description

2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide, also known as CFI-400945, is a small molecule inhibitor that has been identified as a potential therapeutic agent for cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been studied extensively.

Mechanism of Action

2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide inhibits the activity of checkpoint kinase 1 (CHK1), a protein that plays a critical role in the DNA damage response pathway. CHK1 is activated in response to DNA damage and helps to prevent the replication of damaged DNA. Inhibition of CHK1 by 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide leads to the accumulation of DNA damage and cell death in cancer cells. 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has also been shown to enhance the sensitivity of cancer cells to DNA-damaging agents, such as radiation and chemotherapy.
Biochemical and physiological effects:
2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has been shown to induce DNA damage and cell death in cancer cells. It has also been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy. In addition, 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has been studied for its potential application in other diseases, such as Alzheimer's disease and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has several advantages as a potential cancer treatment, including its ability to enhance the efficacy of other cancer treatments and its potential application in other diseases. However, there are also limitations to its use in lab experiments. For example, the optimal dosage and administration of 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide have not yet been determined, and further studies are needed to determine its long-term toxicity and safety.

Future Directions

There are several future directions for the study of 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide. One direction is to further optimize its synthesis method to produce higher yields and purity. Another direction is to study its potential application in other diseases, such as Alzheimer's disease and inflammatory bowel disease. In addition, further studies are needed to determine the optimal dosage and administration of 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide and to determine its long-term toxicity and safety. Finally, the efficacy of 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide as a cancer treatment needs to be further evaluated in clinical trials.

Synthesis Methods

The synthesis of 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide involves several steps, including the reaction of 2-chloro-6-fluorobenzylamine with 2-nitrobenzaldehyde to form the corresponding Schiff base. This Schiff base is then reduced with sodium borohydride to give the amine intermediate, which is further reacted with 2-chloro-1,4-naphthoquinone to yield 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide. The synthesis of 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has been optimized to produce high yields and purity.

Scientific Research Applications

2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has been extensively studied for its potential application in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has also been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy. In addition, 2-(2-chloro-6-fluorobenzyl)-2H-naphtho[1,8-cd]isothiazole 1,1-dioxide has been studied for its potential application in other diseases, such as Alzheimer's disease and inflammatory bowel disease.